N-Methyl-N-[3-(2-methyl-1,3-thiazol-4-YL)benzyl]amine
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Overview
Description
N-Methyl-N-[3-(2-methyl-1,3-thiazol-4-YL)benzyl]amine (NMTMB) is a synthetic compound that has a wide range of applications in scientific research. It is a derivative of methylthiazole and is used as a versatile reagent in organic synthesis. NMTMB has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the development of new materials, and the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis and Structural Properties
One study focused on the synthesis and structural properties of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, exploring the reaction of chloral with substituted anilines and subsequent treatment with thioglycolic acid. This research highlights the versatile synthetic routes and structural insights into thiazolidinones, which could be relevant for understanding the synthesis and applications of similar thiazole-containing compounds like N-Methyl-N-[3-(2-methyl-1,3-thiazol-4-YL)benzyl]amine (Issac & Tierney, 1996).
Synthetic Utilities and Biological Applications
Another study reviews the synthetic approaches for benzimidazoles, quinoxalines, and benzo[1,5]diazepines from o-phenylenediamines, emphasizing the methods of synthesis and biological applications of azolylthiazoles. This comprehensive review might provide context on the chemical versatility and potential biological relevance of thiazole derivatives, offering insights into the research applications of compounds like this compound (Ibrahim, 2011).
Antioxidant and Anti-inflammatory Agents
Research on the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents demonstrates the therapeutic potential of thiazole analogues. This study’s focus on developing alternative agents for these purposes underscores the significance of thiazole derivatives in medicinal chemistry, potentially aligning with the interests in the applications of this compound (Raut et al., 2020).
Chemistry of Heterocyclic Compounds
The chemistry of DCNP (dicyanomethylene-3-methyl-l-phenyl-2-pyrazoline-5-ones) and its significance in the synthesis of various classes of heterocyclic compounds are reviewed, highlighting the reactivity of these compounds in generating diverse heterocycles. Such reviews provide valuable knowledge on the manipulation and applications of heterocyclic chemistry, relevant to understanding the potential uses of thiazole-based compounds (Gomaa & Ali, 2020).
Mechanism of Action
Target of Action
Compounds with a thiazole ring, like the one present in this molecule, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazole-containing molecules are known to behave unpredictably when they enter physiological systems . They may activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems .
Biochemical Pathways
Thiazole-containing molecules have been found to activate or stop various biochemical pathways .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the bioavailability of the compound.
Result of Action
Thiazole-containing compounds have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The physicochemical properties of thiazole, such as its solubility in different solvents, may influence its action in different environments .
properties
IUPAC Name |
N-methyl-1-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2S/c1-9-14-12(8-15-9)11-5-3-4-10(6-11)7-13-2/h3-6,8,13H,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZCQBTFBIRJBPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=CC(=C2)CNC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20427634 |
Source
|
Record name | N-Methyl-1-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
852180-43-9 |
Source
|
Record name | N-Methyl-1-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427634 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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